Cas no 840488-87-1 (Piperazine, 1-[5-fluoro-2-(trifluoromethyl)benzoyl]-)

• Product Name: Piperazine, 1-[5-fluoro-2-(trifluoromethyl)benzoyl]-
• CAS No: 840488-87-1
• MF: C₁₂H₁₂F₄N₂O
• MW: 276.230096817017
• CID: 1819104
• PubChem ID: 57875818
• Update Time: 2025-04-21

Piperazine, 1-[5-fluoro-2-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[5-fluoro-2-(trifluoromethyl)benzoyl]-
• (5-Fluoro-2-trifluoromethyl-phenyl)-piperazin-1-yl-methanone
• DTXSID401189291
• [5-Fluoro-2-(trifluoromethyl)phenyl]-1-piperazinylmethanone
• (5-fluoro-2-(trifluoromethyl)phenyl)(piperazin-1-yl)methanone
• (5-fluoro-2-trifluoromethylphenyl)piperazin-1-ylmethanone
• SCHEMBL938535
• GS3412
• (5-fluoro-2-trifluoromethylphenyl)piperazin-1-yl-methanone
• 840488-87-1
• piperazin-1-yl-(5-fluoro-2-trifluoromethylphenyl)methanone

• Inchi： 1S/C12H12F4N2O/c13-8-1-2-10(12(14,15)16)9(7-8)11(19)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
• InChI Key： ZKHVSNDPPPJHTM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(N1CCNCC1)=O)F)(F)F

Computed Properties

• Exact Mass: 276.08857566g/mol
• Monoisotopic Mass: 276.08857566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų